Cas no 231301-27-2 (1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole)

1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole structure
231301-27-2 structure
Product Name:1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole
CAS No:231301-27-2
MF:C14H6F10N2O
MW:408.194278240204
CID:2847235
Update Time:2023-08-10

1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Benzoyl-5-heptafluoropropyl-3-(trifluoromethyl)pyrazole
    • [5-(1,1,2,2,3,3,3-heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]-phenyl-methanone
    • [5-(1,1,2,2,3,3,3-heptafluoropropyl)-3-(trifluoromethyl)pyrazol-1-yl]-phenylmethanone
    • 1-Benzoyl-5(3)-heptafluoropropyl-3(5)-(trifluoromethyl)pyrazole
    • 1-Benzoyl-5(3)-heptafluoropropyl)-3(5)-(trifluoromethyl)pyrazole
    • 1-BENZOYL-3(5)-TRIFLUOROMETHYL-5(3)-(HEPTAFLUORO-1-PROPYL)PYRAZOLE
    • Inchi: 1S/C14H6F10N2O/c15-11(16,13(20,21)14(22,23)24)9-6-8(12(17,18)19)25-26(9)10(27)7-4-2-1-3-5-7/h1-6H
    • InChI Key: ONXMWQLGCPIQGX-UHFFFAOYSA-N
    • SMILES: FC(C(C(F)(F)F)(F)F)(C1=CC(C(F)(F)F)=NN1C(C1C=CC=CC=1)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 553
  • XLogP3: 5
  • Topological Polar Surface Area: 34.9
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